Cas no 375831-92-8 (methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate)

• Product Name: methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate
• CAS No: 375831-92-8
• MF: C₁₂H₁₃BrN₂O₃
• MW: 313.147222280502
• MDL: MFCD00209302
• CID: 3057715
• PubChem ID: 919897
• Update Time: 2025-10-31

methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>5-(4-Bromo-3,5-dimethyl-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate
• BBL037823
• AKOS000304288
• EN300-227805
• SR-01000114163-1
• methyl 5-[(4-bromo-3,5-dimethylpyrazol-1-yl)methyl]furan-2-carboxylate
• ChemDiv2_001496
• methyl 5-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxylate
• Methyl 5-((4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl)furan-2-carboxylate
• STK346637
• SR-01000114163
• HMS1373D22
• Oprea1_011249
• 375831-92-8
• 5-(4-Bromo-3,5-dimethyl-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
• Methyl5-((4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl)furan-2-carboxylate
• methyl 5-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoate

• MDL： MFCD00209302
• Inchi： 1S/C12H13BrN2O3/c1-7-11(13)8(2)15(14-7)6-9-4-5-10(18-9)12(16)17-3/h4-5H,6H2,1-3H3
• InChI Key： ZLPXOMCNWMINIG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 312.01095Da
• Monoisotopic Mass: 312.01095Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 434.9±45.0 °C at 760 mmHg
• Flash Point: 216.8±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate

Methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate: A Comprehensive Overview

The compound with CAS No 375831-92-8, commonly referred to as methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a furan ring substituted at the 5-position with a pyrazole moiety. The pyrazole ring itself is further substituted with bromine and two methyl groups, making this compound a versatile building block for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate through a combination of coupling reactions and catalytic processes. Researchers have employed methodologies such as Suzuki-Miyaura cross-coupling and palladium-catalyzed transformations to achieve high yields and excellent regioselectivity. These findings have been documented in leading journals, highlighting the compound's potential as a key intermediate in drug discovery programs.

One of the most intriguing aspects of this compound is its ability to participate in bioisosteric replacements, which has made it a valuable tool in medicinal chemistry. For instance, studies have demonstrated that methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate can be used to modulate the pharmacokinetic properties of lead compounds by altering their lipophilicity and metabolic stability. This has led to its application in the development of novel therapeutics targeting various disease states, including cancer and inflammatory disorders.

In addition to its role in drug discovery, methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylate has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the synthesis of advanced materials for energy storage applications. For example, recent research has shown that this compound can serve as a ligand in the construction of metal-organic frameworks (MOFs) with enhanced electrochemical properties.

From an environmental perspective, the synthesis and application of methyl 5-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yL)methylfuran--carboxylate have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. These efforts align with global sustainability goals and underscore the compound's role as a responsible choice in modern chemical manufacturing.

Looking ahead, the continued exploration of methyl 5-(4-bromo--3,5-dimethyl--1H-pyrazol--1-yL)methlylfuran--carboxylate is expected to yield further insights into its potential applications across diverse industries. Its unique combination of structural features and functional versatility positions it as a cornerstone for future innovations in organic synthesis and materials development.